Cas no 397247-91-5 (Acetamide, N-(4-chloro-2-pyrimidinyl)-)

Acetamide, N-(4-chloro-2-pyrimidinyl)- structure
397247-91-5 structure
Product Name:Acetamide, N-(4-chloro-2-pyrimidinyl)-
CAS No:397247-91-5
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD24564783
CID:3964304
PubChem ID:21575577
Update Time:2025-04-22

Acetamide, N-(4-chloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(4-chloro-2-pyrimidinyl)-
    • N-(4-Chloro-2-pyrimidinyl)acetamide
    • N-(4-chloropyrimidin-2-yl)acetamide
    • SCHEMBL757416
    • AC6062
    • SY248395
    • 397247-91-5
    • MFCD24564783
    • DB-159026
    • Acetamide,N-(4-chloro-2-pyrimidinyl)-
    • MDL: MFCD24564783
    • Inchi: 1S/C6H6ClN3O/c1-4(11)9-6-8-3-2-5(7)10-6/h2-3H,1H3,(H,8,9,10,11)
    • InChI Key: YPOZZIHTGQNUOW-UHFFFAOYSA-N
    • SMILES: C(NC1=NC=CC(Cl)=N1)(=O)C

Computed Properties

  • Exact Mass: 171.0199395Da
  • Monoisotopic Mass: 171.0199395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54.9Ų

Acetamide, N-(4-chloro-2-pyrimidinyl)- Security Information

Acetamide, N-(4-chloro-2-pyrimidinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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